NEPHRITE POWDER

Specification

• CAS No.: 12174-03-7
• Molecular Formula: C8H8NO4S-
• Molecular Weight: 0

Introduction

Definition and Chemical Composition

Nephrite powder is a finely milled mineral aggregate primarily composed of calcium magnesium silicate, derived from nephrite jade, a variety of the calcium, magnesium, and iron-rich amphibole minerals tremolite or actinolite. The chemical formula for nephrite is Ca₂(Mg, Fe)₅Si₈O₂₂(OH)₂, though it may be represented as CaMg₅(OH)₂(Si₄O₁₁)₂ in some contexts. This mineral is one of two different mineral species known as jade, the other being jadeite, which is a variety of pyroxene.

Nephrite jade exhibits a distinctive microstructure characterized by superfine crossed fibers, which contributes to its toughness and resilience. The cryptocrystalline tremolite structure of nephrite gives it unique properties that distinguish it from other minerals.

Physical and Chemical Properties

Nephrite's physical and optical properties are summarized in the following table:

Property	Characteristic
Crystal system	Monoclinic
Category	Inosilicate
Color	Translucent to opaque; light to dark green, yellow, brown, white, gray, black
Crystal habit	Massive
Fracture	Splintery to granular
Mohs scale hardness	6.0 to 6.5
Luster	Dull (unpolished); vitreous to greasy (polished)
Specific gravity	2.95 +0.15 −0.05
Optical properties	Double refractive with anomalous aggregate reaction
Refractive index	1.606 to 1.632 +0.009 −0.006
Birefringence	Usually not detectable
Ultraviolet fluorescence	Inert

This comprehensive set of physical properties highlights nephrite's distinctive characteristics that make it valuable for various applications.

Elemental Composition

Semi-quantitative analysis of nephrite powder reveals a specific elemental composition that contributes to its properties and applications:

Element	Percentage (%)
Silicon	34
Magnesium	10
Calcium	4.9
Iron	0.23
Aluminum	0.16
Copper	0.17
Cobalt	0.046
Manganese	0.14
Tin	0.024
Beryllium	0.00072
Silver	0.0013
Titanium	0.0038
Nickel	0.0028
Chromium	0.0030

This elemental profile demonstrates that silicon, magnesium, and calcium are the predominant components of nephrite powder, accounting for its silicate-based structure and properties.

Historical Context and Origin

Nephrite has a storied history that dates back thousands of years. Traditionally, nephrite has been prized for its toughness and aesthetic appeal, commonly used in carvings, jewelry, and various ornamental objects. The name "nephrite" is derived from the Latin term, reflecting its historical associations.

Historically, nephrite has been associated with various cultures, particularly in East Asia, where it was believed to possess protective and healing properties. Western Canada is recognized as the principal source of modern lapidary nephrite, while it was extensively used in pre-1800 China, New Zealand, North American coastal regions, Neolithic Europe, and Southeast Asia.

The transition of nephrite from a revered gemstone to a cosmetic ingredient is relatively recent, driven by the quest for natural and mineral-based ingredients that offer functional benefits. Raw nephrite stones are sourced from deposits found in regions like China, Russia, and New Zealand before being processed into powder form.

Manufacturing Process

The production of nephrite powder involves several meticulous steps to ensure quality and consistency:

Sourcing and Initial Processing

Raw nephrite stones are first sourced from geological deposits. These stones undergo a careful selection process to ensure appropriate quality and characteristics for the intended applications.

Grinding and Milling

The selected nephrite stones undergo a meticulous grinding and milling process to achieve a fine, consistent powder. The particle size can be customized based on the intended application, ranging from 100-360 mesh for general applications to 360-1000 mesh for applications requiring increased ductility or involving complex shapes.

Purification

After milling, the powder undergoes purification processes to remove impurities, ensuring it meets the stringent standards required for cosmetic and therapeutic applications. This stage is critical for maintaining the quality and safety profiles necessary for human use products.

Applications in Cosmetic Formulations

Nephrite powder serves multiple functional roles in modern cosmetic formulations:

As an Abrasive Agent

In cosmetic formulations, nephrite powder functions as an effective abrasive agent. The fine particles help exfoliate the skin by physically removing dead skin cells from the surface. When included in products like facial scrubs or body polishes, nephrite powder gently buffs away dull, flaky skin, promoting a smoother and more radiant complexion.

As an Anticaking Agent

Another significant function of nephrite powder in cosmetics is its anticaking property. This characteristic helps prevent the formation of lumps in powdered products, maintaining their free-flowing nature and ensuring consistent application.

In Various Cosmetic Products

Patents document the incorporation of nephrite powder in a wide range of cosmetic products, including:

• Astringents

• Powdered cosmetics

• Lipsticks

• Shampoos

• Hair styling mousses

• Creams and emulsifiable pastes

These formulations typically contain nephrite powder in concentrations ranging from 5-99% by weight, depending on the specific product and desired effect.

Claimed Benefits in Cosmetic Applications

Cosmetic formulations containing nephrite powder are purported to:

• Activate cell function

• Promote blood circulation and metabolism

• Preserve moisture

• Protect skin and hair

These claims highlight the multifunctional nature of nephrite powder in cosmetic applications, though rigorous scientific validation of these benefits continues to evolve.

Research Methods and Analytical Techniques

Scientific investigation of nephrite minerals employs sophisticated analytical methodologies:

Glow Discharge Mass Spectrometry (GD-MS)

Research has employed glow discharge mass spectrometry through surface adherence method to determine the elemental characteristics of nephrite minerals. This methodology addresses the conductivity challenges of non-conductive nephrite samples by using high-purity indium pin (>99.9999%) as a discharge host.

The preparation procedure involves:

• Grinding nephrite samples into powder (approximately 200 mesh)

• Coating the sample powder on the surface of an indium pin to form a rod sample

• Analyzing typical elements using GD-MS

This approach demonstrates good stability and reproducibility, with relative standard deviations confirming the reliability of the method.

Proton-Induced X-ray Emission (PIXE)

External-beam proton-induced X-ray emission (PIXE) provides complementary analysis to GD-MS findings. Results from PIXE analysis have shown consistency with GD-MS determinations, validating the analytical approaches used in nephrite characterization.

Key Research Findings

Research has revealed several important characteristics of nephrite minerals:

• Nephrite minerals from the same deposit exhibit similar elemental profiles

• Samples from different deposits show significant differences in their elemental compositions

• The combined GD-MS and PIXE approach offers a simple, efficient methodology for rapid screening and multi-element semi-quantitative analysis of nephrite samples

These findings contribute to authentication methods and quality assessment protocols for nephrite materials, which is particularly important given nephrite's value in various applications.